Cas no 79771-18-9 (125302-00-3)
125302-00-3 structure
Product Name:125302-00-3
CAS No:79771-18-9
MF:C36H62Na2O4
MW:604.854633808136
CID:565362
PubChem ID:6441945
Update Time:2025-04-19
125302-00-3 Chemical and Physical Properties
Names and Identifiers
-
- 9,12-Octadecadienoic acid (Z,Z)-, dimer, diammonium salt
- disodium,(9Z,12Z)-octadeca-9,12-dienoate
- 9,12-Octadecadienoic acid (9Z,12Z)-, dimer, diammonium salt
- 9,12-Octadecadienoic acid (9Z,12Z)-, dimer, ammonium salt (1:2)
- 79771-18-9
- 125302-00-3
-
- Inchi: 1S/2C18H32O2.2Na/c2*1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20;;/h2*6-7,9-10H,2-5,8,11-17H2,1H3,(H,19,20);;/q;;2*+1/p-2/b2*7-6-,10-9-;;
- InChI Key: WIXVFZFEQMPERU-CGKDLMRESA-L
- SMILES: [Na+].[Na+].[O-]C(CCCCCCC/C=C\C/C=C\CCCCC)=O.[O-]C(CCCCCCC/C=C\C/C=C\CCCCC)=O
Computed Properties
- Exact Mass: 604.44435
- Monoisotopic Mass: 604.44435
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 42
- Rotatable Bond Count: 26
- Complexity: 261
- Covalently-Bonded Unit Count: 4
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 4
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 80.3
125302-00-3 Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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